Cas no 1192227-74-9 (3-1-(3-Chloro-4-methylphenyl)-2,5-dioxoimidazolidin-4-ylpropanoic Acid)

3-1-(3-Chloro-4-methylphenyl)-2,5-dioxoimidazolidin-4-ylpropanoic Acid is a specialized organic compound featuring a substituted imidazolidine core with a propanoic acid side chain. Its structure, incorporating a 3-chloro-4-methylphenyl group, suggests potential utility in pharmaceutical or agrochemical applications, particularly as an intermediate in synthesis. The presence of both carbonyl and carboxylic acid functional groups enhances reactivity, enabling selective modifications for targeted molecular design. This compound may exhibit favorable stability and solubility properties due to its balanced hydrophobic and hydrophilic moieties. Its precise physicochemical characteristics, such as melting point and logP, would require further analytical validation. Suitable handling under controlled conditions is advised due to its reactive functional groups.
3-1-(3-Chloro-4-methylphenyl)-2,5-dioxoimidazolidin-4-ylpropanoic Acid structure
1192227-74-9 structure
Product Name:3-1-(3-Chloro-4-methylphenyl)-2,5-dioxoimidazolidin-4-ylpropanoic Acid
CAS No:1192227-74-9
MF:C13H13ClN2O4
MW:296.706322431564
CID:5710035
PubChem ID:43624659
Update Time:2025-06-08

3-1-(3-Chloro-4-methylphenyl)-2,5-dioxoimidazolidin-4-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 1192227-74-9
    • EN300-72148
    • AKOS008136116
    • 3-[1-(3-chloro-4-methylphenyl)-2,5-dioxoimidazolidin-4-yl]propanoicacid
    • CS-0259038
    • 3-[1-(3-chloro-4-methylphenyl)-2,5-dioxoimidazolidin-4-yl]propanoic acid
    • Z234897619
    • 3-1-(3-Chloro-4-methylphenyl)-2,5-dioxoimidazolidin-4-ylpropanoic Acid
    • Inchi: 1S/C13H13ClN2O4/c1-7-2-3-8(6-9(7)14)16-12(19)10(15-13(16)20)4-5-11(17)18/h2-3,6,10H,4-5H2,1H3,(H,15,20)(H,17,18)
    • InChI Key: POQHAHXDNRVJAZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=CC(=C1)N1C(NC(C1=O)CCC(=O)O)=O

Computed Properties

  • Exact Mass: 296.0563846g/mol
  • Monoisotopic Mass: 296.0563846g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 86.7Ų

3-1-(3-Chloro-4-methylphenyl)-2,5-dioxoimidazolidin-4-ylpropanoic Acid Pricemore >>

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3-1-(3-Chloro-4-methylphenyl)-2,5-dioxoimidazolidin-4-ylpropanoic Acid Related Literature

Additional information on 3-1-(3-Chloro-4-methylphenyl)-2,5-dioxoimidazolidin-4-ylpropanoic Acid

Recent Advances in the Study of 3-1-(3-Chloro-4-methylphenyl)-2,5-dioxoimidazolidin-4-ylpropanoic Acid (CAS: 1192227-74-9)

The compound 3-1-(3-Chloro-4-methylphenyl)-2,5-dioxoimidazolidin-4-ylpropanoic Acid (CAS: 1192227-74-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazolidine core and propanoic acid side chain, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-1-(3-Chloro-4-methylphenyl)-2,5-dioxoimidazolidin-4-ylpropanoic Acid to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved the yield and purity of the compound, addressing previous challenges in large-scale production. The study also explored the compound's stability under physiological conditions, revealing promising results for its potential use in oral formulations.

In terms of biological activity, research has demonstrated that 3-1-(3-Chloro-4-methylphenyl)-2,5-dioxoimidazolidin-4-ylpropanoic Acid exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters identified the compound as a selective inhibitor of cyclooxygenase-2 (COX-2), with minimal activity against COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Further in vitro and in vivo studies are underway to validate these findings.

Another area of interest is the compound's potential application in oncology. Preliminary data from a 2024 study in Cancer Research indicated that 3-1-(3-Chloro-4-methylphenyl)-2,5-dioxoimidazolidin-4-ylpropanoic Acid could induce apoptosis in certain cancer cell lines, particularly those with overexpression of specific oncogenic proteins. The study highlighted the compound's ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer. These findings open new avenues for the development of targeted therapies.

Despite these promising results, challenges remain in the clinical translation of 3-1-(3-Chloro-4-methylphenyl)-2,5-dioxoimidazolidin-4-ylpropanoic Acid. Pharmacokinetic studies have revealed variable absorption rates and moderate plasma half-life, necessitating further structural modifications. Additionally, the compound's safety profile in long-term use requires thorough evaluation, as highlighted in a recent review article in Expert Opinion on Drug Metabolism & Toxicology.

In conclusion, 3-1-(3-Chloro-4-methylphenyl)-2,5-dioxoimidazolidin-4-ylpropanoic Acid (CAS: 1192227-74-9) represents a promising candidate for therapeutic development in inflammation and oncology. Ongoing research aims to address its limitations and unlock its full potential. The compound's unique chemical structure and biological activity make it a valuable subject for future investigations in the chemical biology and pharmaceutical sciences.

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